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Compound of Interest

Compound Name: Methyl 3-Morpholinobenzoate

Cat. No.: B041146 Get Quote

Application Notes and Protocols for Methyl 3-
Morpholinobenzoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed guide to the proper handling, storage, and disposal of

Methyl 3-Morpholinobenzoate (CAS No. 68555-56-6). Due to the absence of a

comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound, the

following protocols and recommendations are synthesized from an analysis of its core chemical

structure: a tertiary aromatic amine, a morpholine derivative, and a benzoate ester. The

guidance herein is grounded in established principles of laboratory safety and data from

structurally related analogs to ensure a high margin of safety and maintain compound integrity.

Chemical & Physical Properties
Methyl 3-Morpholinobenzoate is a solid organic compound with properties that necessitate

careful handling. Understanding these characteristics is the foundation of its safe use in a

research environment.
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Property Value Source

CAS Number 68555-56-6 Sigma-Aldrich

Molecular Formula C₁₂H₁₅NO₃ Sigma-Aldrich

Molecular Weight 221.25 g/mol Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Melting Point 42-46 °C Sigma-Aldrich

Flash Point
> 110 °C (> 230 °F) - closed

cup
Sigma-Aldrich

Storage Class 13 - Non-Combustible Solids Sigma-Aldrich

Hazard Assessment & Causality
The chemical architecture of Methyl 3-Morpholinobenzoate contains three key functional

groups, each contributing to its potential hazard profile. A conservative approach, assuming the

hazards associated with each component, is essential for ensuring personnel safety.

Aromatic Amine Moiety: Aromatic amines as a class are known for their potential toxicity.[1]

They can often be absorbed through the skin and may pose long-term health risks, including

potential carcinogenicity.[1] Therefore, dermal contact must be rigorously avoided.

Morpholine Moiety: Morpholine and its derivatives can be corrosive to skin and eyes and

may cause irritation to the respiratory tract.[2][3] Although Methyl 3-Morpholinobenzoate is

a tertiary amine and may be less corrosive than morpholine itself, the potential for irritation

remains a key consideration.

Benzoate Ester Moiety: Benzoate esters are susceptible to hydrolysis, particularly in the

presence of strong acids or bases, which would yield benzoic acid and a morpholino-phenol

derivative.[4] This reactivity is a crucial factor in determining compatible storage conditions

and avoiding degradation of the material.

Based on this structural analysis, the primary hazards are summarized below:
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Hazard Type Potential Effects & Rationale

Acute Toxicity (Oral)

May be harmful if swallowed, a common

characteristic of benzoate esters and aromatic

amines.[5][6]

Dermal Toxicity
Potential for toxicity upon skin contact due to the

aromatic amine component.[1]

Skin/Eye Irritation

May cause skin irritation and serious eye

irritation or damage, a known hazard of

morpholine derivatives.[3]

Respiratory Irritation
Inhalation of dust may cause respiratory

irritation.[6]

Chronic Toxicity
Long-term or repeated exposure to aromatic

amines can pose significant health risks.[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to mitigate the risks of exposure. The selection of

specific PPE is directly linked to the potential hazards identified in the previous section.
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Core PPE for Handling

Respiratory Protection

Ancillary Protection

Nitrile Gloves
(Double-gloving recommended)

Lab Coat

Splash-Proof
Safety Goggles Face Shield

 For Splash Risk
 (e.g., making solutions)

NIOSH-Approved N95 Respirator

Researcher

 Prevents Dermal
 Absorption

 Protects Skin &
 Clothing

 Protects Eyes
 from Dust/Splash

 When Weighing or
 Generating Dust

Click to download full resolution via product page

Figure 1: Mandatory PPE workflow for handling Methyl 3-Morpholinobenzoate.

Detailed Handling & Use Protocols
General Handling Workflow
This workflow is designed to minimize exposure and preserve the integrity of the compound

during routine experimental use.
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1. Prepare Work Area
(Fume Hood, Clean Surface)

2. Don Full PPE
(as per Section 3)

3. Weigh Compound
(In Hood, Use N95 Respirator)

4. Dissolution
(Add solid to solvent slowly)

5. Use in Application

6. Decontaminate & Clean
(Wipe surfaces, wash glassware)

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Step-by-step protocol for safe handling and use.

Step-by-Step Experimental Procedure
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Work Area Preparation: All handling of solid Methyl 3-Morpholinobenzoate and its solutions

should be performed inside a certified chemical fume hood to control potential dust and

vapors. Ensure the work surface is clean and uncluttered.

PPE: Before handling the compound, don the appropriate PPE as detailed in Section 3,

including double nitrile gloves, a lab coat, and splash-proof safety goggles.

Weighing: When weighing the solid, wear a NIOSH-approved N95 respirator to prevent

inhalation of fine particulates. Use a draft shield on the analytical balance to minimize air

currents and sample loss.

Dissolution: When preparing solutions, add the solid Methyl 3-Morpholinobenzoate slowly

to the solvent to avoid splashing.

Post-Handling: After use, thoroughly decontaminate all surfaces and glassware. Remove

PPE in the correct order to avoid self-contamination and wash hands thoroughly with soap

and water.

Storage Procedures & Chemical Stability
Proper storage is critical to maintain the compound's purity and to prevent hazardous

situations.

Storage Conditions
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Parameter Recommendation Rationale

Temperature

Store in a cool, dry place.

Room temperature (15-25°C)

is generally acceptable.

Prevents potential degradation

and is consistent with standard

practices for stable solids.

Atmosphere Keep container tightly closed.
Protects from atmospheric

moisture and contaminants.[6]

Light
Store in an opaque or amber

vial.

Protects against potential

photodegradation, a common

concern for aromatic

compounds.

Location

Store in a designated, locked

cabinet for toxic or hazardous

chemicals.

Ensures security and prevents

unauthorized access.[5]

Chemical Incompatibility
To prevent degradation and hazardous reactions, Methyl 3-Morpholinobenzoate must be

stored away from incompatible materials.

Strong Oxidizing Agents: Can react violently with amines.

Strong Acids: Can cause hydrolysis of the ester and protonation of the amine, leading to

degradation.

Strong Bases: Can catalyze the hydrolysis (saponification) of the ester bond.[4]

Sources of Ignition: Although the flash point is high, it is good practice to store all chemicals

away from open flames or high-heat sources.[7]

Spill & Emergency Procedures
Small Spill (Solid)

Evacuate & Secure: Restrict access to the immediate area.

Ventilate: Ensure the chemical fume hood is operating.
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Protect: Wear full PPE, including an N95 respirator.

Clean-up: Gently sweep up the solid material using a soft brush and dustpan to avoid

generating dust. Place the collected material into a labeled, sealable container for hazardous

waste.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by

soap and water. Collect all cleaning materials as hazardous waste.

Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Waste Disposal Protocol
Chemical waste must be managed in accordance with institutional and regulatory guidelines.

Improper disposal of aromatic amines can lead to significant environmental contamination.[1]

Waste Segregation: Collect all waste containing Methyl 3-Morpholinobenzoate, including

contaminated PPE and cleaning materials, in a dedicated, clearly labeled hazardous waste

container. Do not mix with other waste streams.[8]

Containerization: Use a chemically compatible, leak-proof container. Ensure the container is

kept closed when not in use.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Methyl 3-Morpholinobenzoate," and the associated hazards (e.g., "Toxic," "Irritant").
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Disposal Route: The primary method for disposal is through a licensed professional waste

disposal service, which will typically use high-temperature incineration.[9] Never dispose of

this chemical down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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